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Compound of Interest

Compound Name: SPC-180002

Cat. No.: B12390649 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety

protocols, personal protective equipment (PPE) guidelines, and disposal plans for SPC-
180002, a dual SIRT1/3 inhibitor. Adherence to these procedures is vital for maintaining a safe

laboratory environment and ensuring the integrity of research outcomes.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling SPC-180002, based on the Safety Data

Sheet provided by the manufacturer.
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Protection Type Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][2]

To prevent eye contact with

dust or splashes.

Hand Protection

Chemical impermeable gloves

inspected prior to use. Must

satisfy EU Directive

89/686/EEC and standard EN

374.[1][2]

To prevent skin contact.

Body Protection
Fire/flame resistant and

impervious clothing.[1][2]

To protect against splashes

and fire hazards.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

[2]

To prevent inhalation of dust or

aerosols.

Operational and Disposal Plans
Handling and Storage:

SPC-180002 should be handled in a well-ventilated area.[1] To minimize the risk of inhalation,

the formation of dust and aerosols should be avoided.[1][2] Use non-sparking tools to prevent

fire from electrostatic discharge.[1][2]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It

should be stored separately from foodstuff containers and incompatible materials.[1] For long-

term storage, -20℃ or -80℃ is recommended. Stock solutions should be aliquoted and stored

at these temperatures to avoid repeated freezing and thawing.

Disposal Plan:
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Dispose of SPC-180002 and its container in accordance with all applicable local, state, and

federal regulations.[2] The chemical should not be allowed to enter drains, and its discharge

into the environment must be avoided.[1][2] Keep the chemical in suitable, closed containers

for disposal.[1][2]

Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is critical.

Exposure Type First-Aid Measures

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1][2]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1][2]

Remove all sources of ignition.[1][2] Personal protective equipment, including chemical

impermeable gloves, should be worn during cleanup.[1][2] Prevent further leakage if it is safe to

do so.[1][2] Collect the spilled material and place it in a suitable, closed container for disposal.

[1][2]

Visualizing Safe Handling and Emergency Protocols
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To further clarify the procedural workflows, the following diagrams illustrate the key steps for

handling SPC-180002 and the appropriate response to emergency situations.
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Step 1
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(Avoid Dust/Aerosols)

Step 2
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(Cool, Dry, Well-Ventilated)

Post-Handling

Prepare for Disposal
(Labelled, Closed Container)

Waste Generation

Dispose According to Regulations

Final Step

Click to download full resolution via product page

Caption: A workflow for the safe handling of SPC-180002 from preparation to disposal.
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(Spill or Exposure)

Assess the Situation
(Evacuate if necessary)
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Caption: Decision-making workflow for responding to spills or personal exposure to SPC-
180002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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